Cas no 126690-11-7 (Glycine, N-(3-cyanophenyl)-, methyl ester)

• Product Name: Glycine, N-(3-cyanophenyl)-, methyl ester
• CAS No: 126690-11-7
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 6375155
• PubChem ID: 20074977
• Update Time: 2025-05-20

Glycine, N-(3-cyanophenyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(3-cyanophenyl)-, methyl ester
• N-(3-Cyanophenyl)glycine methyl ester
• UPKCCUQUNKOWRX-UHFFFAOYSA-N
• METHYL 2-[(3-CYANOPHENYL)AMINO]ACETATE
• SCHEMBL9779966
• Methyl (3-cyanophenyl)glycinate
• EN300-6510140
• AKOS000254451
• 126690-11-7

• Inchi： 1S/C10H10N2O2/c1-14-10(13)7-12-9-4-2-3-8(5-9)6-11/h2-5,12H,7H2,1H3
• InChI Key： UPKCCUQUNKOWRX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CNC1=CC=CC(C#N)=C1

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.1Ų

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 324.0±22.0 °C(Predicted)
• pka: 0.42±0.50(Predicted)

Additional information on Glycine, N-(3-cyanophenyl)-, methyl ester

Glycine, N-(3-cyanophenyl)-, Methyl Ester: A Comprehensive Overview

The compound with CAS No. 126690-11-7, commonly referred to as Glycine, N-(3-cyanophenyl)-, methyl ester, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery and material science. The methyl ester group attached to the glycine backbone introduces interesting chemical reactivity and biological activity, making it a subject of extensive research.

Recent studies have highlighted the importance of N-(3-cyanophenyl) substituents in modulating the pharmacokinetic properties of molecules. The cyanophenyl group is known to enhance solubility and bioavailability, which are critical factors in drug design. Researchers have explored the use of this compound as a building block for constructing bioactive molecules with potential therapeutic applications. For instance, its ability to interact with various biological targets has been investigated in the context of neurodegenerative diseases and cancer.

The synthesis of Glycine, N-(3-cyanophenyl)-, methyl ester involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of the methyl ester group is typically achieved through esterification reactions, which can be optimized using green chemistry principles to minimize environmental impact. This compound's stability under various reaction conditions has made it a versatile intermediate in organic synthesis.

In terms of applications, Glycine, N-(3-cyanophenyl)-, methyl ester has shown promise in the development of peptide-based drugs. Its structure allows for easy modification at both the amino and carboxylic acid termini, enabling the creation of complex peptide sequences with tailored functionalities. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been explored, further underscoring its utility in advanced chemical processes.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of Glycine, N-(3-cyanophenyl)-, methyl ester. Quantum mechanical calculations have revealed that the cyanophenyl group introduces significant electron-withdrawing effects, which can influence the molecule's reactivity and selectivity in biochemical environments. These findings have paved the way for novel strategies in medicinal chemistry.

The biological evaluation of this compound has also been a focal point of recent research. In vitro studies have demonstrated its ability to modulate key signaling pathways involved in inflammation and apoptosis. Furthermore, preclinical trials have indicated that Glycine, N-(3-cyanophenyl)-, methyl ester exhibits potent anti-inflammatory properties without significant cytotoxicity, making it a promising candidate for therapeutic development.

In conclusion, Glycine, N-(3-cyanophenyl)-, methyl ester (CAS No. 126690-11-7) stands out as a valuable molecule with diverse applications across multiple disciplines. Its unique chemical structure and favorable pharmacokinetic properties position it as a key player in contemporary drug discovery efforts. As research continues to uncover new dimensions of its potential, this compound is expected to contribute significantly to advancements in both academic and industrial settings.